![molecular formula C9H11F3O2 B6199836 rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid CAS No. 2703748-89-2](/img/no-structure.png)
rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
Rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid (FTCA) is a synthetic compound that has been studied for its potential applications in scientific research. FTCA is a small molecule that has been used in a variety of studies, including as a substrate in enzymatic assays, as a tool to study enzyme kinetics, and as a potential therapeutic agent.
Scientific Research Applications
Rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid has been used in a variety of scientific research applications. It has been used as a substrate in enzymatic assays, as a tool to study enzyme kinetics, and as a potential therapeutic agent. In addition, this compound has been used in studies of protein-protein interactions, as well as in studies of protein structure and function.
Mechanism of Action
The mechanism of action of rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid is not fully understood. However, it is believed that this compound binds to proteins and enzymes, resulting in changes in their structure and function. This binding may also affect the activity of the proteins or enzymes, leading to changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In studies of enzyme kinetics, this compound has been shown to inhibit the activity of enzymes, as well as to increase the activity of enzymes. In addition, this compound has been found to affect the expression of genes involved in metabolic processes, as well as to affect the production of hormones and other signaling molecules.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid has several advantages for lab experiments. It is a small molecule, which makes it relatively easy to synthesize and use in experiments. In addition, this compound is relatively stable, and its structure can be easily modified to study different aspects of enzyme activity and protein-protein interactions. However, this compound has some limitations. It is not water soluble, which can limit its use in certain experiments. In addition, this compound can be toxic in high concentrations, which can limit its use in studies of cell cultures.
Future Directions
There are several potential future directions for research on rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid. One possibility is to use this compound to study the effects of small molecules on protein structure and function. Another possibility is to use this compound to study the effects of small molecules on gene expression and metabolic processes. Additionally, this compound could be used to study the effects of small molecules on hormone production and other signaling molecules. Finally, this compound could be used to study the effects of small molecules on drug metabolism and drug efficacy.
Synthesis Methods
Rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid has been synthesized using a variety of methods, including a two-step synthesis from 1,2-dichlorocyclohexane and bromotrifluoromethane. The first step involves the formation of an intermediate, 2-bromo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid, which is then hydrolyzed to yield this compound. This method has been found to be efficient and cost-effective, with yields of up to 90% reported.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid involves the following steps: 1) synthesis of the bicyclic ring system, 2) introduction of the trifluoromethyl group, and 3) carboxylation of the bicyclic ring system.", "Starting Materials": [ "cyclopentadiene", "maleic anhydride", "trifluoromethyl iodide", "sodium hydride", "carbon dioxide", "diethyl ether", "tetrahydrofuran", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "1) Diels-Alder reaction of cyclopentadiene with maleic anhydride in diethyl ether or tetrahydrofuran to form the bicyclic ring system", "2) Reaction of the bicyclic ring system with trifluoromethyl iodide and sodium hydride in tetrahydrofuran or diethyl ether to introduce the trifluoromethyl group", "3) Carboxylation of the bicyclic ring system with carbon dioxide in methanol and sodium hydroxide, followed by acidification with hydrochloric acid to obtain rac-(1R,2S,4S)-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid" ] } | |
| 2703748-89-2 | |
Molecular Formula |
C9H11F3O2 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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